Cas no 338392-59-9 (N-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylene]-2-propanamine)

• Product Name: N-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylene]-2-propanamine
• CAS No: 338392-59-9
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• MDL: MFCD01315289
• CID: 5214347
• Update Time: 2026-03-06

N-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylene]-2-propanamine Chemical and Physical Properties

Names and Identifiers

• N-[(5-CHLORO-2-PHENYL-1H-IMIDAZOL-4-YL)METHYLENE]-2-PROPANAMINE
• N-[(5-CHLORO-2-PHENYL-1H-IMIDAZOL-4-YL)METHYLENE]-N-ISOPROPYLAMINE
• (E)-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylidene](propan-2-yl)amine
• Bionet2_000924
• Oprea1_322789
• HMS1366J22
• 1-(5-chloro-2-phenyl-1H-imidazol-4-yl)-N-propan-2-ylmethanimine
• N-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylene]-2-propanamine

• MDL： MFCD01315289
• Inchi： 1S/C13H14ClN3/c1-9(2)15-8-11-12(14)17-13(16-11)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,16,17)/b15-8+
• InChI Key： QLMHASHQHUSZHA-OVCLIPMQSA-N
• SMILES： ClC1=C(/C=N/C(C)C)N=C(C2C=CC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 3.4
• Topological Polar Surface Area: 41

Additional information on N-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylene]-2-propanamine

N-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylene]-2-propanamine: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

N-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylene]-2-propanamine, with the CAS number 338392-59-9, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by a 5-chloro-2-phenyl-1H-imidazol-4-yl moiety linked to a propylamine group, makes it a subject of intense study in medicinal chemistry.

The chemical structure of N-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylene]-2-propanamine consists of a central imidazole ring substituted with a chlorine atom at the 5-position and a phenyl group at the 2-position. This arrangement, coupled with the methylene bridge connecting the imidazole ring to the 2-propanamine moiety, imparts unique electronic and steric properties to the molecule. These properties are crucial in determining its reactivity and interaction with biological targets.

In recent years, there has been growing interest in imidazole derivatives due to their role as key scaffolds in drug discovery. The 5-chloro-2-phenyl-1H-imidazol-4-yl moiety is particularly noteworthy for its ability to modulate various biological pathways. Studies have shown that this structural motif can interact with enzymes and receptors, making it a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of N-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylene]-2-propanamine is its potential application in the development of anti-inflammatory agents. Research has indicated that imidazole derivatives can inhibit the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in inflammation. The presence of both chlorine and phenyl groups in the imidazole ring enhances its binding affinity to COX enzymes, suggesting its efficacy as an anti-inflammatory compound.

Furthermore, this compound has shown promise in anticancer research. The unique structural features of N-[(5-chloro-2-phenyl-1H-imidazol-4-yli)methylene]-2-propanamine allow it to interact with key proteins involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines by disrupting critical signaling pathways. The methylene bridge connecting the imidazole ring to the 2-propanamine group plays a crucial role in this process by facilitating optimal positioning within the target protein.

The synthesis of N-[(5-chloro-2-phenoxy)-1H-imidazol-4-yli)methylene]-2-propanamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorine atom at the 5-position of the imidazole ring is achieved through chlorination reactions, which must be carefully monitored to avoid over-chlorination or side reactions. The subsequent attachment of the phenyl group at the 2-position is typically carried out using palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings.

The methylene bridge connecting the imidazole ring to the 2-propanamine group is formed through condensation reactions between an aldehyde derivative and an amine. This step is critical for ensuring the correct stereochemistry and reactivity of the final product. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of N-[(5-chloro)-(phenyl)-1H-imidazol-4-yli)methylene]-propanamine.

In terms of pharmacokinetic properties, N-[(5-chloro)-(phenoxy)-1H-imidazol-4-yli)methylene]-propanamine exhibits favorable solubility characteristics, which are essential for its absorption and distribution within biological systems. Additionally, its metabolic stability suggests that it can undergo multiple cycles of binding to biological targets without rapid degradation. These properties make it an attractive candidate for further development into a drug candidate.

The potential therapeutic applications of N-[(5-chloro)-(phenoxy)-1H-imidazol^{4-yli)methylene]-propanamine extend beyond anti-inflammatory and anticancer roles. Emerging research indicates that it may also have neuroprotective effects by modulating neurotransmitter receptors in the brain. This possibility has opened up new avenues for investigating its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.}

The development of novel pharmaceutical agents relies heavily on understanding their interactions with biological targets at a molecular level. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in predicting how N-[^(5-chloro)/^(phenoxy)/^{-1H-imidazol/4-yli)methylene]-propanamine/_{CAS no33839259/9}> interacts with enzymes and receptors. These simulations provide valuable insights into binding affinities, binding modes, and potential side effects, thereby guiding experimental design.}

In conclusion, N-[^(5-chloro)/^(phenoxy)/^{-1H-imidazol/4-yli)methylene]-propanamine/CAS no33839> represents a significant advancement in medicinal chemistry with its unique structural features and diverse biological activities. Its potential applications in anti-inflammatory, anticancer, and neuroprotective therapies make it a compound worthy of further investigation. As research continues to uncover new aspects of its pharmacological properties, it is likely that this molecule will play an increasingly important role in future drug development efforts.}